Cas no 1164536-78-0 ((2E)-3-[(2-ethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile)

• Product Name: (2E)-3-[(2-ethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile
• CAS No: 1164536-78-0
• MF: C₁₉H₁₈N₄O
• MW: 318.372423648834
• CID: 5549696
• Update Time: 2025-07-10

(2E)-3-[(2-ethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-ethoxyanilino)-2-(1-methylbenzimidazol-2-yl)prop-2-enenitrile
• 1H-Benzimidazole-2-acetonitrile, α-[[(2-ethoxyphenyl)amino]methylene]-1-methyl-, (αE)-
• (2E)-3-[(2-ethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile

• Inchi： 1S/C19H18N4O/c1-3-24-18-11-7-5-9-16(18)21-13-14(12-20)19-22-15-8-4-6-10-17(15)23(19)2/h4-11,13,21H,3H2,1-2H3/b14-13+
• InChI Key： XHYJRJMAYWZGIJ-BUHFOSPRSA-N
• SMILES： C(/C1=NC2=CC=CC=C2N1C)(\C#N)=C\NC1C=CC=CC=1OCC

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 504.9±60.0 °C(Predicted)
• pka: 4.56±0.10(Predicted)

Additional information on (2E)-3-[(2-ethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile

Introduction to (2E)-3-[(2-ethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile (CAS No. 1164536-78-0)

(2E)-3-[(2-ethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile, also known by its CAS number 1164536-78-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzodiazepines, a group of drugs widely used for their anxiolytic, sedative, and muscle relaxant properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders.

The chemical structure of (2E)-3-[(2-ethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile consists of a benzodiazepine core linked to a substituted ethoxyphenyl group and a cyano group. This arrangement imparts specific pharmacological properties that distinguish it from other members of the benzodiazepine family. The presence of the ethoxyphenyl moiety and the cyano group enhances its lipophilicity and metabolic stability, which are crucial factors for drug efficacy and safety.

Recent studies have highlighted the potential of (2E)-3-[(2-ethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile in modulating GABA receptors, which are key targets for anxiolytic and sedative drugs. GABA receptors are ligand-gated ion channels that mediate inhibitory neurotransmission in the central nervous system (CNS). By binding to these receptors, the compound can enhance GABAergic neurotransmission, leading to reduced anxiety and improved sleep quality.

In addition to its anxiolytic effects, (2E)-3-[(2-ethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile has shown promise in preclinical studies for its anticonvulsant properties. Epilepsy is a neurological disorder characterized by recurrent seizures, and current treatments often have significant side effects. The compound's ability to modulate GABA receptors without causing excessive sedation makes it a potential candidate for developing safer anticonvulsant drugs.

The pharmacokinetic profile of (2E)-3-[(2-ethoxyphenyl)amino]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile has been extensively studied. It exhibits good oral bioavailability and a favorable distribution pattern, allowing it to reach target tissues effectively. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, with major metabolites being excreted via urine and feces. This metabolic pathway ensures that the drug can be safely administered over extended periods without accumulating to toxic levels.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-3-[(2-ehtoxyphenyl)amino]-2-(1-methyl-HH-benzodiazol--yhl)prop--enenitrile in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects reported. These findings are encouraging and suggest that further clinical development is warranted.

One of the key challenges in developing new benzodiazepine-based drugs is ensuring that they do not lead to dependence or tolerance. Preclinical studies have demonstrated that (2E)-3-[(-ethoxyphenyl)amino]-(-methyl-HH-benzodiazol--yhl)prop--enenitrile has a lower potential for abuse compared to traditional benzodiazepines like diazepam. This reduced risk of dependence makes it an attractive option for long-term use in managing chronic conditions such as generalized anxiety disorder (GAD).

In conclusion, (2E)-3-[(-ethoxyphenyl)amino]-(-methyl-HH-benzodiazol--yhl)prop--enenitrile (CAS No. 1164536–78–0) represents a significant advancement in the field of medicinal chemistry and pharmacology. Its unique chemical structure and favorable pharmacological properties position it as a promising candidate for treating various neurological disorders. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and safety profile.